[2-chloro-5-fluoro-4-(4-morpholinyl)phenyl](3,4-dimethylphenyl)methanone

• IUPAC Name: (2-chloro-5-fluoro-4-morpholin-4-ylphenyl)-(3,4-dimethylphenyl)methanone
• InChI: InChI=1S/C19H19ClFNO2/c1-12-3-4-14(9-13(12)2)19(23)15-10-17(21)18(11-16(15)20)22-5-7-24-8-6-22/h3-4,9-11H,5-8H2,1-2H3
• InChI Key: BDXUIWKSRMWOJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CC(=C(C=C2Cl)N3CCOCC3)F)C
• Molecular Formula: C19H19ClFNO2
• Molecular Weight: 347.8 g/mol

Description

[2-chloro-5-fluoro-4-(4-morpholinyl)phenyl](3,4-dimethylphenyl)methanone, also known as CP-47,497, is a synthetic cannabinoid that was first synthesized in 1995 by Pfizer. It is a potent agonist of the cannabinoid receptors CB1 and CB2, and has been widely used in scientific research to study the physiological and biochemical effects of cannabinoids.

Scientific Research Applications

Antitumor Activity

Compounds with structures similar to the target molecule have been synthesized and evaluated for their antitumor activities. For instance, derivatives involving morpholinyl and phenyl groups have shown distinct inhibition on the proliferation of cancer cell lines such as A549, BGC-823, and HepG-2 (Zhi-hua Tang & W. Fu, 2018). This suggests the potential of the target compound for research in anticancer drug development.

Clathrate Formation and Molecular Interaction

The role of aromatic rings in clathrate formation, involving edge-to-face interactions between aromatic rings, has been explored. Such studies highlight the significance of molecular structures in the formation of inclusion complexes, which could be relevant for understanding the molecular interactions and solid-state chemistry of the target compound (Masashi Eto et al., 2011).

Antioxidant Properties

Research on diphenylmethane derivatives, including those with bromophenols, has demonstrated effective antioxidant power in various in vitro assays. This suggests the potential of the target compound for exploration in studies focused on oxidative stress and related diseases (H. T. Balaydın et al., 2010).

Imaging Applications in Parkinson’s Disease

The synthesis of specific derivatives for imaging LRRK2 enzyme in Parkinson’s disease using PET scans highlights the utility of such compounds in neurodegenerative disease research (Min Wang et al., 2017). This indicates the potential application of the target compound in the development of diagnostic tools for neurological conditions.